Cas no 20802-57-7 (3-methoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tet Radecahydro-5'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-o Ne)

3-methoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tet Radecahydro-5'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-o Ne structure

20802-57-7 structure

Product Name:3-methoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tet Radecahydro-5'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-o Ne

CAS No:20802-57-7

Molecular Formula:C_₂₃H_₃₂O_₃

Molecular Weight:356.4984

CID:1400105

PubChem ID:7076528

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3-methoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tet Radecahydro-5'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-o Ne Properties

Names and Identifiers

- 3-Methoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tet radecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-o ne
- 3-Methoxypregna-3,5-diene-21,17alpha-carbolactone
- 3-Methoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tet radecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan
- EINECS 244-047-7
- AKOS005622680
- 20802-57-7
- (8R,9S,10R,13S,14S,17R)-3-methoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tetradecahydro-5'H-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-one
- (8R,9S,10R,13S,14S,17R)-3-methoxy-10,13-dimethylspiro[1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2'-one
- BBL033520
- STK801966
- +Expand
- InChIKey： OKMHWOWJDRPCCT-PZCAJWILSA-N
- Inchi： InChI=1S/C23H32O3/c1-21-10-6-16(25-3)14-15(21)4-5-17-18(21)7-11-22(2)19(17)8-12-23(22)13-9-20(24)26-23/h4,14,17-19H,5-13H2,1-3H3/t17-,18+,19+,21+,22+,23-/m1/s1
- SMILES： CC12CCC(=CC1=CCC3C2CCC4(C3CCC45CCC(=O)O5)C)OC

Computed Properties

Exact Mass: 356.23514488g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 356.23514488g/mol
Heavy Atom Count: 26
Complexity: 706
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.6
Topological Polar Surface Area: 35.5Å²

3-methoxy-10,13-dimethyl-1,2,3',4',7,8,9,10,11,12,13,14,15,16-tet Radecahydro-5'h-spiro[cyclopenta[a]phenanthrene-17,2'-furan]-5'-o Ne Related Literature

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